5-(4-bromophenyl)-4-(3-chloro-4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-(4-bromophenyl)-4-(3-chloro-4-methoxyphenyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C15H11BrClN3OS/c1-21-13-7-6-11(8-12(13)17)20-14(18-19-15(20)22)9-2-4-10(16)5-3-9/h2-8H,1H3,(H,19,22)
• InChI Key: YIUWYZDYBPDNBN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2C(=NNC2=S)C3=CC=C(C=C3)Br)Cl
• Molecular Formula: C15H11BrClN3OS
• Molecular Weight: 396.7 g/mol

Description

The compound “5-(4-bromophenyl)-4-(3-chloro-4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol” is a type of triazole derivative. Triazole derivatives have been studied for their potential neuroprotective and anti-neuroinflammatory properties.

Scientific Research Applications

Synthesis and Characterization

• The compound and its derivatives are synthesized through reactions involving various bromo and chloro-substituted phenyl groups, often leading to the formation of triazole-thiol structures. These compounds are characterized using spectroscopic and analytical methods, including nuclear magnetic resonance (NMR), Fourier-transform infrared (FTIR) spectroscopy, and elemental analysis. The focus is on understanding the chemical structure and properties of these compounds to explore their potential applications (Narayana, Raj, & Sarojini, 2010).

Antimicrobial and Anticancer Activities

• Some derivatives have been evaluated for their antimicrobial activities, showing efficacy against various bacterial strains. This includes the investigation of Schiff bases derived from triazole-thiols for their potential as novel antimicrobial agents (Dilmaghani, Pur, & Nezhad, 2015). Moreover, certain triazole compounds exhibit promising antiproliferative and anticancer activities, making them subjects of interest for cancer research (Bekircan, Kucuk, Kahveci, & Bektaş, 2008).

Corrosion Inhibition

• The triazole derivatives, including those with bromophenyl and chloro-methoxyphenyl groups, have been studied for their potential as corrosion inhibitors. Their efficiency in protecting metals like mild steel in corrosive environments has been examined through various techniques, indicating their potential in materials science and engineering applications (Al-amiery, Shaker, Kadhum, & Takriff, 2020).

Photometric Studies

• Research has also explored the photometric properties of these compounds, particularly in the formation of complexes with metals like Cu(II). These studies provide insights into the optical characteristics and potential applications in photometric analysis (Bheshdadia, Kundariya, Virparia, & Patel, 2009).

Future Directions

While the future directions for this specific compound are not available, research into triazole derivatives is ongoing, particularly in the context of neuroprotection and anti-inflammatory applications.